3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1H-indol-2-one
• InChI: InChI=1S/C19H19NO5/c1-11-4-6-15-14(8-11)19(23,18(22)20-15)10-16(21)13-9-12(24-2)5-7-17(13)25-3/h4-9,23H,10H2,1-3H3,(H,20,22)
• InChI Key: NVRDPZIGWIJKLR-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)NC(=O)C2(CC(=O)C3=C(C=CC(=C3)OC)OC)O

Description

3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one, also known as Ro 31-8220, is a synthetic compound that belongs to the family of protein kinase inhibitors. It is widely used in scientific research to study the role of protein kinases in various cellular processes.

Mechanism of Action

3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one 31-8220 inhibits protein kinases by binding to the ATP-binding site of the kinase domain. This prevents the kinase from phosphorylating its substrates, leading to a disruption of cellular signaling pathways.
Biochemical and Physiological Effects:
3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and modulate the immune response. It has also been shown to have anti-inflammatory and anti-angiogenic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one 31-8220 is its ability to inhibit multiple protein kinases. This makes it a useful tool for studying the role of protein kinases in various cellular processes. However, one limitation of 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one 31-8220 is its lack of specificity for individual protein kinases. This can make it difficult to determine the specific role of a particular kinase in a given cellular process.

Future Directions

There are several future directions for the use of 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one 31-8220 in scientific research. One area of interest is the development of more specific protein kinase inhibitors that can target individual kinases. Another area of interest is the use of 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one 31-8220 in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the biochemical and physiological effects of 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one 31-8220 and its potential applications in the treatment of various diseases.

Synthesis Methods

3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one 31-8220 is synthesized through a multistep process that involves the reaction of 2,5-dimethoxybenzaldehyde with ethyl acetoacetate to form 2-(2,5-dimethoxyphenyl)-2-oxoethyl acetate. This intermediate is then reacted with 3-amino-5-methylisoxazole to form the final product, 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one 31-8220.

Scientific Research Applications

3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one 31-8220 is widely used in scientific research to study the role of protein kinases in various cellular processes. It has been shown to inhibit several protein kinases, including protein kinase C (PKC), mitogen-activated protein kinase (MAPK), and cyclin-dependent kinase (CDK).